Methyl 4-(4-amino-2-methylphenoxy)benzoate

• IUPAC Name: methyl 4-(4-amino-2-methylphenoxy)benzoate
• InChI: InChI=1S/C15H15NO3/c1-10-9-12(16)5-8-14(10)19-13-6-3-11(4-7-13)15(17)18-2/h3-9H,16H2,1-2H3
• InChI Key: WPRRJRURDVRCRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)OC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• CAS No.: 946742-07-0

Description

“Methyl 4-aminobenzoate” is a compound that is used in laboratory chemicals. It is also known as “Benzoic acid, 4-amino-, methyl ester” and “Methyl p-amino benzoate” among other names. It has been used in the syntheses of guanidine alkaloids.

Synthesis Analysis

While specific synthesis information for “Methyl 4-(4-amino-2-methylphenoxy)benzoate” was not found, a related compound “Methyl 4-Amino-2-chlorobenzoate” is used as a reagent to synthesize selective LXR agonists. Another related compound, “Methyl 4-amino-2-methoxybenzoate”, is an intermediate in the synthesis of Metoclopramide.

Molecular Structure Analysis

The molecular structure of “Methyl 4-aminobenzoate” is available as a 2D Mol file or as a computed 3D SD file. The molecular weight is 151.1626.

Physical and Chemical Properties Analysis

“Methyl 4-aminobenzoate” is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Scientific Research Applications

Environmental Degradation and Toxicology

One of the key areas of application involves the study of environmental degradation processes and the evaluation of by-products' biotoxicity. For instance, advanced oxidation processes (AOPs) have been utilized to treat recalcitrant compounds like acetaminophen, leading to the generation of various by-products. Research has focused on understanding the biotoxicity of these by-products, contributing significantly to environmental safety measures (Qutob et al., 2022).

Synthesis and Applications in Organic Chemistry

The compound is known for its role as a precursor in organic synthesis, contributing to the development of bioactive molecules with antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. Its versatility as a synthetic substrate highlights its significance in the pharmaceutical industry, offering a foundation for creating new bioactive entities (Farooq & Ngaini, 2019).

Sorption Studies and Environmental Impact

Research on the sorption of phenoxy herbicides to soil, organic matter, and minerals is crucial for understanding the environmental behavior of similar compounds. Studies compile soil-water distribution coefficients and analyze parameters like soil organic carbon content and pH, providing insights into the environmental impact and mitigation strategies of herbicide use (Werner et al., 2012).

Pharmacokinetics, Pharmacodynamics, and Toxicology

Investigations into the pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances (NPS) are vital for understanding the health risks associated with these compounds. Such studies help in developing treatment guidelines based on clinical effects rather than specific drugs, thus protecting public health (Nugteren-van Lonkhuyzen et al., 2015).

Antioxidant Properties and Food Science

The compound's derivatives have been studied for their antioxidant properties, showcasing potential applications in food science and preservation. By understanding the formation, transformation, and interaction with dietary ingredients, researchers aim to mitigate the deleterious effects of reactive compounds like methylglyoxal in foods, enhancing food safety and quality (Zheng et al., 2020).

Safety and Hazards

“Methyl 4-aminobenzoate” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray of this compound. In case of inhalation, skin contact, or eye contact, specific first-aid measures are recommended.